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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568947 Get Quote

PSB-1114 Tetrasodium: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility, preparation, and handling of PSB-
1114 tetrasodium.

Frequently Asked Questions (FAQs)
Q1: What is PSB-1114 tetrasodium and what is its primary mechanism of action?

A1: PSB-1114 tetrasodium is a potent, enzymatically stable, and selective agonist for the

P2Y₂ receptor, a G protein-coupled receptor (GPCR).[1] Its EC₅₀ (half maximal effective

concentration) is approximately 134 nM. It displays over 50-fold selectivity for the P2Y₂

receptor compared to P2Y₄ and P2Y₆ receptors. Activation of the P2Y₂ receptor by an agonist

like PSB-1114 initiates a signaling cascade, primarily through Gq/11 proteins, leading to the

activation of phospholipase C (PLC). PLC then hydrolyzes PIP₂ into the secondary

messengers IP₃ and DAG, which results in the release of intracellular calcium and the

activation of Protein Kinase C (PKC).
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Caption: P2Y₂ receptor activation cascade initiated by PSB-1114.
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Q2: What is the solubility of PSB-1114 tetrasodium?

A2: PSB-1114 tetrasodium is readily soluble in aqueous solutions. While specific quantitative

data for solvents like DMSO and ethanol is not readily available, it is standard practice to

dissolve it in water or aqueous buffers. Some suppliers provide the compound pre-dissolved in

water at a concentration of 10 mM.

Solubility and Physicochemical Data

Property Value Reference

Molecular Weight 622.14 g/mol

Molecular Formula C₁₀H₁₁F₂N₂Na₄O₁₃P₃S

Primary Solvent Water

| Purity | ≥98% (as determined by HPLC) | |

Q3: How should I prepare a stock solution of PSB-1114 tetrasodium?

A3: Preparing a stock solution requires careful handling to ensure accuracy and stability. The

following protocol outlines the preparation of a 10 mM aqueous stock solution.

Experimental Protocol: Preparation of 10 mM PSB-1114 Stock Solution

Pre-equilibration: Allow the vial of powdered PSB-1114 tetrasodium to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Mass Calculation: Calculate the required mass of PSB-1114 tetrasodium for your desired

volume and concentration. For example, to prepare 1 mL of a 10 mM solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 622.14 g/mol x 1000 mg/g = 6.22 mg

Weighing: Accurately weigh the calculated amount of PSB-1114 tetrasodium in a sterile

microcentrifuge tube.
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Solvent Addition: Add the desired volume of high-purity, sterile water (e.g., nuclease-free

water) to the tube.

Dissolution: Vortex the solution gently for 1-2 minutes until the solid is completely dissolved.

Visually inspect the solution against a light source to ensure no particulates are present. If

needed, brief sonication in a water bath can aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store these aliquots at -20°C or -80°C.

Q4: What are the recommended storage conditions for PSB-1114 tetrasodium?

A4: Proper storage is critical to maintain the compound's stability and activity.

Storage Condition Summary

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C or -80°C
Up to 3 years at
-20°C

Protect from
moisture.

In Solvent -80°C Up to 6 months

Minimize freeze-thaw

cycles by preparing

aliquots.

| In Solvent | -20°C | Up to 1 month | For shorter-term storage. |

Troubleshooting Guide
This guide addresses potential issues that may arise during the preparation and use of PSB-
1114 tetrasodium solutions.

Problem: The compound will not fully dissolve.

Possible Cause 1: Incorrect Solvent. PSB-1114 is a tetrasodium salt, indicating high polarity.

It is most soluble in aqueous solutions. Using non-polar organic solvents will result in poor

solubility.
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Solution: Ensure you are using high-purity water or an appropriate aqueous buffer (e.g.,

PBS, HEPES).

Possible Cause 2: Solution is Saturated. You may be attempting to create a solution above

its solubility limit.

Solution: Re-calculate your desired concentration. Most applications use stock solutions in

the 1-10 mM range. If a higher concentration is needed, gently warm the solution (e.g., to

37°C) and increase vortexing or sonication time. Be cautious, as excessive heat may

degrade the compound.

Possible Cause 3: Low-Quality Reagent or Solvent. Impurities in either the compound or the

solvent can affect solubility.

Solution: Use high-purity PSB-1114 from a reputable supplier and sterile, nuclease-free

water or high-quality buffer.

Problem: The solution appears cloudy or has precipitates after storage.

Possible Cause 1: Freeze-Thaw Cycles. Repeated freezing and thawing can cause the

compound to come out of solution or degrade.

Solution: Prepare single-use aliquots of your stock solution immediately after preparation

to minimize freeze-thaw cycles.

Possible Cause 2: Buffer Incompatibility. Components of your buffer system (e.g., high

concentrations of divalent cations) may interact with the phosphate groups of PSB-1114,

leading to precipitation over time.

Solution: If using a buffer, ensure it is well-characterized for use with nucleotides. When in

doubt, prepare the initial stock solution in pure water and perform final dilutions directly in

the experimental buffer just before use.

Possible Cause 3: Microbial Contamination. If the solution was not prepared under sterile

conditions, microbial growth can cause cloudiness.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: Prepare solutions using sterile techniques and reagents. Filter-sterilize the final

solution through a 0.22 µm filter if necessary, ensuring the filter material is compatible with

the compound.

Troubleshooting Workflow for Solution Preparation
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Start: Prepare PSB-1114 Solution
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Caption: Decision tree for resolving PSB-1114 solution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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